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Cat. No.: S839321

Get Quote

What Information is Available

The search results confirm that 1-epi-ramipril is recognized as a distinct chemical entity, but it is primarily

offered for research use and is not typically classified as a qualified pharmacopoeial reference standard like

its parent compound.

The table below summarizes the available details for 1-epi-ramipril and, for context, the common reference

standards for Ramipril.

Compound
Name

CAS
Number

Supplier/Provider
Intended Use /
Qualification Level

Key Details

1-epi-
Ramipril [1]

104195-

90-6

Santa Cruz

Biotechnology

For research use only; not

for diagnostic or
therapeutic use.

Sold as a chemical,

not a certified
reference standard.

Ramipril
(Primary

Standards) [2]
[3]

87333-
19-5

EDQM (EP) & USP Official pharmacopoeial
primary standards;

qualified for use in official
laboratory tests as

prescribed by the EP and
USP [2] [3].

Sourced from and
certified by the issuing

pharmacopoeia
authority [2] [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s839321?utm_src=pdf-body
https://www.smolecule.com/products/s839321?utm_src=pdf-interest
https://www.smolecule.com/products/s839321?utm_src=pdf-body
https://www.smolecule.com/products/s839321?utm_src=pdf-body
https://www.scbt.com/p/1-epi-ramipril-104195-90-6?srsltid=AfmBOoq-DNVsH9eK8aDaAWzVtAjjMrkdYster9e5jLlkR26-FygNRA_o
https://www.sigmaaldrich.com/US/en/product/sial/r0145000?srsltid=AfmBOoovDbos5glyGibUILuRwH0hxtBjJcE8UJXjP1hKadESf9k7t7eA
https://www.sigmaaldrich.com/US/en/product/usp/1598303?srsltid=AfmBOoppoiQSUGdgG5wbSR_ifeNpyjd2zOsEhXtlWJDUScynC9o3otll
https://www.sigmaaldrich.com/US/en/product/sial/r0145000?srsltid=AfmBOoovDbos5glyGibUILuRwH0hxtBjJcE8UJXjP1hKadESf9k7t7eA
https://www.sigmaaldrich.com/US/en/product/usp/1598303?srsltid=AfmBOoppoiQSUGdgG5wbSR_ifeNpyjd2zOsEhXtlWJDUScynC9o3otll
https://www.sigmaaldrich.com/US/en/product/sial/r0145000?srsltid=AfmBOoovDbos5glyGibUILuRwH0hxtBjJcE8UJXjP1hKadESf9k7t7eA
https://www.sigmaaldrich.com/US/en/product/usp/1598303?srsltid=AfmBOoppoiQSUGdgG5wbSR_ifeNpyjd2zOsEhXtlWJDUScynC9o3otll
https://www.smolecule.com/products/s839321?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Compound
Name

CAS
Number

Supplier/Provider
Intended Use /
Qualification Level

Key Details

Ramipril
(Secondary
Standard) [4]

87333-

19-5

Sigma-Aldrich Certified Reference

Material (CRM); qualified
as a cost-effective

alternative for quality
control in pharma labs [4].

Multi-traceable to USP

and EP primary
standards; certified

per ISO 17034 and
17025 [4].

How to Proceed with Qualification

For a formal comparison guide, you would likely need to generate experimental data in-house. The

qualification of a reference standard, whether for Ramipril or 1-epi-ramipril, typically follows a rigorous

protocol. The general workflow and key analytical techniques involved are outlined below.
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The diagram above shows that qualification is a multi-stage process. For the experimental protocols, you

would rely on the techniques commonly cited for Ramipril analysis, which are also applicable to its isomer

[4] [5].

Chromatographic Purity and Assay: High-Performance Liquid Chromatography (HPLC) is the

principal method for determining the purity of Ramipril and for quantifying it in pharmaceutical
formulations [4]. A specific LC-MS/MS method has been developed for the simultaneous analysis of

Ramipril and its active metabolite, ramiprilat, which demonstrates the level of detail required for a
robust assay [5].

Structural Identification: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) are
critical for confirming the identity and structure of the compound. The LC-MS/MS method for Ramipril
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uses multiple reaction monitoring (MRM) for highly specific identification [5].

Stability Profiling: Stability studies are essential for qualifying a reference standard. A patent for a
Ramipril formulation discusses the use of alkaline stabilizers like sodium carbonate to prevent the

degradation of Ramipril into its primary degradant, ramiprilat, and the diketo-piperazine derivative [6].
This highlights a key difference you would need to investigate: the comparative stability of Ramipril

versus 1-epi-ramipril under various conditions (e.g., temperature, humidity).

A Practical Path Forward

Given the lack of publicly available comparative data, your guide will be most valuable if it focuses on:

Defining a Protocol: Use the established frameworks for Ramipril (EP, USP) [2] [3] to design a

qualification protocol for 1-epi-ramipril.
Generating Comparative Data: Conduct side-by-side experiments to compare critical parameters of

1-epi-ramipril against the primary Ramipril standard, focusing on:
Chromatographic purity (HPLC)

Structural confirmation (MS, NMR)
Stability under stress conditions (e.g., heat, humidity)

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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